Methyl 3-hydroxy-5-methoxynaphthalene-2-carboxylate

• IUPAC Name: methyl 3-hydroxy-5-methoxynaphthalene-2-carboxylate
• InChI: InChI=1S/C13H12O4/c1-16-12-5-3-4-8-6-10(13(15)17-2)11(14)7-9(8)12/h3-7,14H,1-2H3
• InChI Key: PLYWZUWQMPOPDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=CC(=C(C=C21)O)C(=O)OC
• Molecular Formula: C13H12O4
• Molecular Weight: 232.23 g/mol

Description

Methyl 3-hydroxy-5-methoxynaphthalene-2-carboxylate is a useful research compound. Its molecular formula is C13H12O4 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3,5-dihydroxy-2-naphthoate (3.27 g; 15 mmole) was mixed with potassium carbonate (3 g; 22 mmole), acetone (50 μL) was added and then dimethylsulfate (Merck) (1.56 mL; 16.5 mmole) was slowly added drop by drop. The reaction mixture was refluxed for 2 hours, cooled to room temperature and water (100 mL) was added thereto, whereat all potassium carbonate was dissolved. Dichloromethane (100 mL) was added to the solution and the layers were separated. The organic layer was dried over anhydrous sodium sulfate and the solvent was evaporated to dryness. The solid residue was recrystallized from methanol and 2.4 g (70%) of methyl 3-hydroxy-5-methoxy-2-naphthoate were obtained.